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Compound of Interest

Compound Name: Sodium p-toluate

Cat. No.: B14119524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

sodium p-toluate (also known as sodium 4-methylbenzoate), a compound of interest in

various research and development applications. Due to its ionic nature, sodium p-toluate
exhibits distinct solubility behavior in aqueous and organic solvents, a critical consideration for

its handling, formulation, and application.

Quantitative Solubility Data
While specific quantitative solubility data for sodium p-toluate in various solvents is not

extensively documented in publicly available literature, its general solubility characteristics can

be inferred from its chemical structure and the behavior of similar compounds. As the sodium

salt of a carboxylic acid, sodium p-toluate is expected to be highly soluble in water and polar

protic solvents, and less soluble in nonpolar organic solvents.

For a structurally similar compound, methyl 4-hydroxybenzoate sodium salt, a high water

solubility of 418 g/L at 20°C has been reported, suggesting a similar high solubility for sodium
p-toluate in water.[1] However, for precise quantitative applications, experimental

determination of solubility is highly recommended.

The following table summarizes the expected qualitative solubility of sodium p-toluate in key

solvents.
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Solvent Chemical Formula Expected Solubility

Water H₂O Highly Soluble

Ethanol C₂H₅OH Soluble

Methanol CH₃OH Soluble

Acetone C₃H₆O Sparingly Soluble to Insoluble

Experimental Protocol for Solubility Determination
The solubility of sodium p-toluate can be accurately determined using the gravimetric method.

This method involves preparing a saturated solution of the compound in the solvent of interest,

separating a known volume of the solution, evaporating the solvent, and weighing the

remaining solute.

Materials and Equipment:

Sodium p-toluate (analytical grade)

Selected solvents (e.g., distilled water, absolute ethanol, methanol, acetone)

Analytical balance (accurate to ±0.0001 g)

Thermostatic shaker or water bath

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or weighing boats

Drying oven

Procedure:

Preparation of Saturated Solution:
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Add an excess amount of sodium p-toluate to a known volume of the solvent in a sealed

container (e.g., a screw-cap flask).

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The presence of undissolved solid material at the end of this period confirms

saturation.

Sample Withdrawal and Filtration:

Allow the solution to stand undisturbed at the constant temperature to let the excess solid

settle.

Carefully withdraw a precise volume of the supernatant using a pre-heated/cooled pipette

to avoid temperature-induced precipitation.

Immediately filter the withdrawn sample through a syringe filter (with a filter membrane

compatible with the solvent) into a pre-weighed, dry container (e.g., an evaporating dish).

This step is crucial to remove any undissolved microparticles.

Gravimetric Analysis:

Accurately weigh the container with the filtered saturated solution.

Evaporate the solvent from the solution in a fume hood. For organic solvents, this can be

done at room temperature or with gentle heating. For aqueous solutions, a drying oven set

at a temperature below the decomposition point of sodium p-toluate (e.g., 105°C) can be

used.

Once the solvent is completely evaporated, place the container with the dry residue in a

desiccator to cool to room temperature.

Weigh the container with the dry sodium p-toluate residue.

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility:
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The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = (Mass of dry residue / Volume of filtered solution) x 100

Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of sodium p-
toluate solubility.
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Fig. 1: Experimental workflow for determining the solubility of sodium p-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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